An In-depth Technical Guide to the Physicochemical Properties of 2,2-dichloro-1,1-difluoro-1-methoxyethane
An In-depth Technical Guide to the Physicochemical Properties of 2,2-dichloro-1,1-difluoro-1-methoxyethane
For Researchers, Scientists, and Drug Development Professionals
Introduction
2,2-dichloro-1,1-difluoro-1-methoxyethane, also known by its common name methoxyflurane, is a halogenated ether with the chemical formula C₃H₄Cl₂F₂O. Historically used as an inhalational anesthetic, its unique physicochemical properties continue to make it a subject of interest in various fields of chemical and pharmaceutical research. This technical guide provides a comprehensive overview of the core physicochemical properties of 2,2-dichloro-1,1-difluoro-1-methoxyethane, complete with experimental data and standardized protocols for their determination.
Chemical Identity
| Identifier | Value |
| IUPAC Name | 2,2-dichloro-1,1-difluoro-1-methoxyethane |
| Synonyms | Methoxyflurane, Penthrane |
| CAS Number | 76-38-0[1] |
| Molecular Formula | C₃H₄Cl₂F₂O[1] |
| Molecular Weight | 164.96 g/mol [1][2] |
| SMILES | COC(F)(F)C(Cl)Cl[1][2] |
Physicochemical Properties
The following tables summarize the key experimentally determined and computed physicochemical properties of 2,2-dichloro-1,1-difluoro-1-methoxyethane.
Experimental Data
| Property | Value | Source |
| Melting Point | -35 °C to -36 °C | [1][3][4] |
| Boiling Point | 103 °C to 105 °C | [1][3][4][5] |
| Density | 1.4262 to 1.44 g/cm³ | [1][4] |
| Appearance | Clear, colorless liquid with a sweet, fruity odor.[6] | [6] |
| Solubility in Water | Immiscible | [1][4][5] |
| Solubility in Organic Solvents | Miscible with alcohol, acetone, chloroform, ether, fixed oils, and benzene.[1][4][5] | [1][4][5] |
Computed Data
| Property | Value | Source |
| XLogP3 | 2.2 | [7][8] |
| Monoisotopic Mass | 163.9607265 Da | [8] |
| Polar Surface Area | 9.2 Ų | [7][8] |
| Refractive Index | 1.386 | [1] |
| Vapor Pressure | 19300 mmHg at 25°C | [1] |
Experimental Protocols
The determination of the physicochemical properties of chemical substances is guided by standardized protocols, such as the OECD Guidelines for the Testing of Chemicals, to ensure data quality and comparability.[3][5][6][9] These protocols are performed under Good Laboratory Practice (GLP) to ensure the reliability and integrity of the data.[10][11][12][13][14]
Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.
Methodology (Capillary Method):
-
A small amount of the liquid sample (2,2-dichloro-1,1-difluoro-1-methoxyethane) is placed in a small test tube or fusion tube.
-
A capillary tube, sealed at one end, is inverted and placed into the liquid.
-
The assembly is attached to a thermometer and heated in a controlled manner using a Thiele tube or a melting point apparatus.[15]
-
As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.
-
The heat source is then removed, and the liquid is allowed to cool slowly.
-
The boiling point is recorded as the temperature at which the liquid just begins to enter the capillary tube.[16]
Determination of Melting Point
The melting point is the temperature at which a solid transitions into a liquid. For substances that are liquid at room temperature, this is determined by cooling the substance until it solidifies.
Methodology (Capillary Method):
-
The liquid sample is first frozen using a suitable cooling bath (e.g., dry ice/acetone).
-
A small amount of the frozen solid is introduced into a capillary tube.
-
The capillary tube is placed in a melting point apparatus.[4][17]
-
The apparatus is heated slowly and at a controlled rate.[18]
-
The temperature range from the point at which the first drop of liquid appears to the point at which the entire solid has melted is recorded as the melting point range.[19]
Determination of Density
Density is the mass of a substance per unit volume.
Methodology (Pycnometer or Gravimetric Method):
-
A clean, dry pycnometer (a flask of a known volume) or a graduated cylinder is weighed accurately on an analytical balance.[2]
-
The pycnometer or graduated cylinder is then filled with the liquid sample (2,2-dichloro-1,1-difluoro-1-methoxyethane) to a calibrated mark.
-
The filled container is weighed again.
-
The mass of the liquid is determined by subtracting the mass of the empty container from the mass of the filled container.
-
The density is calculated by dividing the mass of the liquid by its known volume.[20][21] The temperature at which the measurement is made should be recorded as density is temperature-dependent.
Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
Methodology (Qualitative and Semi-quantitative):
-
A known volume of the solvent (e.g., water, ethanol, acetone) is placed in a test tube.
-
A small, measured amount of the solute (2,2-dichloro-1,1-difluoro-1-methoxyethane) is added to the solvent.
-
The mixture is agitated (e.g., by vortexing or shaking) for a specified period at a constant temperature.
-
The mixture is visually inspected for the presence of undissolved solute.
-
If the solute dissolves completely, more is added incrementally until the solution is saturated (i.e., no more solute will dissolve).
-
The solubility is then expressed qualitatively (e.g., miscible, immiscible, soluble, sparingly soluble) or semi-quantitatively based on the amount of solute that dissolved in the given volume of solvent.[22][23][24]
Logical Workflow for Physicochemical Characterization
The following diagram illustrates a typical workflow for the determination of the key physicochemical properties of a liquid chemical substance like 2,2-dichloro-1,1-difluoro-1-methoxyethane.
References
- 1. phillysim.org [phillysim.org]
- 2. mt.com [mt.com]
- 3. oecd.org [oecd.org]
- 4. thinksrs.com [thinksrs.com]
- 5. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
- 6. OECD Guidelines for the Testing of Chemicals: Physical-chemical properties | ENvironmental inFOrmation [enfo.hu]
- 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
- 8. oecd.org [oecd.org]
- 9. oecd.org [oecd.org]
- 10. nano-lab.com.tr [nano-lab.com.tr]
- 11. proto.ufsc.br [proto.ufsc.br]
- 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
- 13. gov.uk [gov.uk]
- 14. Good laboratory practice - Wikipedia [en.wikipedia.org]
- 15. vijaynazare.weebly.com [vijaynazare.weebly.com]
- 16. cdn.juniata.edu [cdn.juniata.edu]
- 17. cdn.juniata.edu [cdn.juniata.edu]
- 18. youtube.com [youtube.com]
- 19. chem.ucalgary.ca [chem.ucalgary.ca]
- 20. Measuring density | Class experiment | RSC Education [edu.rsc.org]
- 21. chem.libretexts.org [chem.libretexts.org]
- 22. education.com [education.com]
- 23. researchgate.net [researchgate.net]
- 24. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]
